Cas no 207746-95-0 (2-(2-methylpiperazin-1-yl)-1,3-benzoxazole)
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
- Benzoxazole, 2-(2-methyl-1-piperazinyl)-
-
- Inchi: 1S/C12H15N3O/c1-9-8-13-6-7-15(9)12-14-10-4-2-3-5-11(10)16-12/h2-5,9,13H,6-8H2,1H3
- InChI Key: VRQKFPGRVSUBEV-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2N=C1N1CCNCC1C
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M678868-10mg |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole |
207746-95-0 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M678868-50mg |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole |
207746-95-0 | 50mg |
$ 250.00 | 2022-06-03 | ||
| TRC | M678868-100mg |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole |
207746-95-0 | 100mg |
$ 365.00 | 2022-06-03 | ||
| Enamine | EN300-70922-0.05g |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole |
207746-95-0 | 95.0% | 0.05g |
$226.0 | 2025-03-12 | |
| Enamine | EN300-70922-0.1g |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole |
207746-95-0 | 95.0% | 0.1g |
$337.0 | 2025-03-12 | |
| Enamine | EN300-70922-0.25g |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole |
207746-95-0 | 95.0% | 0.25g |
$481.0 | 2025-03-12 | |
| Enamine | EN300-70922-0.5g |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole |
207746-95-0 | 95.0% | 0.5g |
$758.0 | 2025-03-12 | |
| Enamine | EN300-70922-1.0g |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole |
207746-95-0 | 95.0% | 1.0g |
$971.0 | 2025-03-12 | |
| Enamine | EN300-70922-2.5g |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole |
207746-95-0 | 95.0% | 2.5g |
$1903.0 | 2025-03-12 | |
| Enamine | EN300-70922-5.0g |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole |
207746-95-0 | 95.0% | 5.0g |
$2816.0 | 2025-03-12 |
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
Introduction to 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole (CAS No. 207746-95-0)
2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole, also known by its CAS number 207746-95-0, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a benzoxazole core with a 2-methylpiperazine substituent. The combination of these functional groups endows the molecule with a range of biological activities, making it an attractive candidate for drug discovery and development.
The benzoxazole moiety is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. It is often found in compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer effects. The 2-methylpiperazine substituent, on the other hand, is a common structural motif in many bioactive molecules, contributing to the compound's solubility and binding affinity to various receptors.
Recent research has highlighted the potential of 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole in several therapeutic areas. For instance, studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. One notable study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.
In addition to its antiproliferative properties, 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole has also been investigated for its potential as an antiviral agent. Research conducted at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves the disruption of viral RNA synthesis and assembly processes, making it a promising lead for the development of broad-spectrum antiviral drugs.
The pharmacokinetic profile of 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole has also been studied in detail. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. These properties are crucial for ensuring that the drug can be effectively absorbed and distributed throughout the body, reaching its intended target sites. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for further clinical development.
In terms of drug delivery, 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole can be formulated into various dosage forms, including tablets, capsules, and injectable solutions. The choice of formulation depends on the specific therapeutic application and desired route of administration. For example, oral formulations are often preferred for chronic conditions where long-term treatment is required, while injectable solutions may be more suitable for acute conditions or situations where rapid onset of action is needed.
The potential applications of 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole extend beyond cancer and viral infections. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research conducted at Harvard Medical School has shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. Specifically, it has been found to enhance neuronal survival and reduce oxidative stress in cellular models of these diseases.
To further advance the development of 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including pharmacokinetic parameters, biomarker changes, and clinical outcomes. Preliminary results from phase I trials have been promising, with no significant adverse events reported at therapeutic doses.
In conclusion, 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole (CAS No. 207746-95-0) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology, virology, and neurology. As more data from ongoing clinical trials become available, it is expected that this compound will play an increasingly important role in advancing medical treatments for various diseases.
207746-95-0 (2-(2-methylpiperazin-1-yl)-1,3-benzoxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)